Cas no 314-35-2 (7-2-(diethylamino)ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)
7-2-(Diethylamino)ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a purine derivative with a modified xanthine core, featuring a diethylaminoethyl substituent at the 7-position. This structural modification enhances its solubility and bioavailability compared to unsubstituted purine analogs. The compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly for developing adenosine receptor modulators or central nervous system (CNS) agents. Its dimethyl and diethylaminoethyl groups contribute to improved lipophilicity, facilitating membrane permeability. The molecule's stability under physiological conditions makes it suitable for further derivatization or pharmacological studies. Careful handling is advised due to its reactive functional groups. Analytical characterization typically involves HPLC, NMR, and mass spectrometry for purity verification.
314-35-2 structure
Product Name:7-2-(diethylamino)ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
CAS No:314-35-2
MF:C13H21N5O2
MW:279.338142156601
CID:308336
PubChem ID:28329
Update Time:2025-10-14
7-2-(diethylamino)ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6-dione,7-[2-(diethylamino)ethyl]-3,7-dihydro-1,3-dimethyl-
- 7-[2-(Diethylamino)ethyl]-1,3-dimethylxanthine
- 1,3-Dimethyl-7-(2-(diethylamino)ethyl)xanthine
- 7-(2-(Diethylamino)ethyl)-1,3-dimethylxanthine
- 7-(2-(Diethylamino)ethyl)theophylline
- Camphophyline
- Corafil
- Diaethylaminoaethyl-theophyllin
- Diethylaminoethyltheophylline
- Etaminophylline
- Etamiphylline
- Mill
- Milliphylline
- Millophyline
- Parephyllin
- Queryl
- R-3588
- Solufilina
- Soluphyline
- Theophylline, 7-(2-(diethylamino)ethyl)-
- 7-2-(diethylamino)ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
- AWKLBIOQCIORSB-UHFFFAOYSA-N
- BDBM82014
- Diaethylaminoaethyl-theophyllin [German]
- Diethylaminoethyl theophylline
- {7-[(Diethylamino)ethyl]theophylline}
- 7-[2-(Diethylamino)ethyl]-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione
- 1, {3-Dimethyl-7-[2-(diethylamino)ethyl]xanthine}
- 7-(beta-Diethylaminoethyl)theophylline
- 221A91BQ2S
- 7-[2-(Diethylamino)ethyl]theophylline
- 7-[(Diethylamino)ethyl]theophylline
- ETAMIPHYLLINE [INN]
- NS00008740
- Diaethylaminoaethyl-theophyllin(GERMAN)
- Etamiphyllin [INN]
- Etamiphylline (INN)
- Q5402412
- D07378
- SCHEMBL355304
- DTXSID10861866
- Etamiphylline [INN-French]
- NSC 38348
- 7-[2-(diethylamino)ethyl]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
- NSC-38348
- ETAMIPHYLLIN [WHO-DD]
- Etamifilina
- 1H-Purine-2,6-dione, 7-(2-(diethylamino)ethyl)-3,7-dihydro-1,3-dimethyl-
- 1,3-Dimethyl-7-[2-(diethylamino)ethyl]xanthine
- 7-[2-(Diethylamino)ethyl]-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione #
- CHEMBL2104264
- 314-35-2
- CHEBI:135157
- VU0606073-1
- Diethylaminoethyltheophylline heparinate
- 1H-Purine-2,6-dione, 7-[2-(diethylamino)ethyl]-3,7-dihydro-1,3-dimethyl-
- CAS_314-35-2
- 7-(2-Diethylaminoethyl)theophylline
- FT-0699597
- Etamifilina [INN-Spanish]
- Etamiphyllin heparinate
- F3229-0069
- 1H-Purine-2, 7-[2-(diethylamino)ethyl]-3,7-dihydro-1,3-dimethyl-
- 7-(Diethylaminoethyl)theophylline
- {7-[2-(Diethylamino)ethyl]-1,} 3-dimethylxanthine
- 7-(2-(diethylamino)ethyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
- Theophylline, {7-[2-(diethylamino)ethyl]-}
- Etamiphyllinum
- 7-[2-(diethylamino)ethyl]-1,3-dimethylpurine-2,6-dione
- Theophylline, 7-(2-diethylamino)ethyl-
- UNII-221A91BQ2S
- Theophylline, 7-[2-(diethylamino)ethyl]-
- NSC38348
- {7-[2-(Diethylamino)ethyl]theophylline}
- EINECS 206-244-6
- Etamiphyllin
- 7-(2-(Diethylamino)ethyl)-Theophylline
- AKOS024481061
- Milheparin
- 59547-58-9
- Dietamiphylline
- BRN 0291098
- Etamiphyllinum [INN-Latin]
- Etamifillina
- ETAMIPHYLLIN [MI]
- NSC_28329
- Etamifillina [DCIT]
- DB13592
- Millophylline
- 4-26-00-02409 (Beilstein Handbook Reference)
-
- Inchi： 1S/C13H21N5O2/c1-5-17(6-2)7-8-18-9-14-11-10(18)12(19)16(4)13(20)15(11)3/h9H,5-8H2,1-4H3
- InChI Key： AWKLBIOQCIORSB-UHFFFAOYSA-N
- SMILES： O=C1C2=C(N=CN2CCN(CC)CC)N(C)C(N1C)=O
Computed Properties
- Exact Mass: 279.16973
- Monoisotopic Mass: 279.169525
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.7
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Density: 1.1155 (rough estimate)
- Melting Point: 75°
- Boiling Point: 422.11°C (rough estimate)
- Flash Point: 232.1°C
- Refractive Index: 1.6050 (estimate)
- PSA: 61.68
- LogP: -0.22450
7-2-(diethylamino)ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3229-0069-2μmol |
7-[2-(diethylamino)ethyl]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
314-35-2 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3229-0069-5μmol |
7-[2-(diethylamino)ethyl]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
314-35-2 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3229-0069-10μmol |
7-[2-(diethylamino)ethyl]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
314-35-2 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3229-0069-20μmol |
7-[2-(diethylamino)ethyl]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
314-35-2 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3229-0069-1mg |
7-[2-(diethylamino)ethyl]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
314-35-2 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3229-0069-2mg |
7-[2-(diethylamino)ethyl]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
314-35-2 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3229-0069-3mg |
7-[2-(diethylamino)ethyl]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
314-35-2 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3229-0069-4mg |
7-[2-(diethylamino)ethyl]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
314-35-2 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3229-0069-5mg |
7-[2-(diethylamino)ethyl]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
314-35-2 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3229-0069-10mg |
7-[2-(diethylamino)ethyl]-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
314-35-2 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
7-2-(diethylamino)ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature
-
A. H. Stead,R. Gill,T. Wright,J. P. Gibbs,A. C. Moffat Analyst 1982 107 1106
-
2. Design and synthesis of new 1,4-diaminocyclitol aminoglycosides: use of maltose as the key starting materialNobuo Sakairi,Mitsuo Hayashida,Akihiro Amano,Hiroyoshi Kuzuhara J. Chem. Soc. Perkin Trans. 1 1990 1301
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